Cas no 100695-75-8 (1,2-Benzisoxazole-3-ethanethioamide,N-(1-methyl-1-phenylethyl)-)

1,2-Benzisoxazole-3-ethanethioamide,N-(1-methyl-1-phenylethyl)- structure
100695-75-8 structure
Product Name:1,2-Benzisoxazole-3-ethanethioamide,N-(1-methyl-1-phenylethyl)-
CAS No:100695-75-8
MF:C18H18N2OS
MW:310.413322925568
CID:216859
PubChem ID:3037416
Update Time:2025-04-19

1,2-Benzisoxazole-3-ethanethioamide,N-(1-methyl-1-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzisoxazole-3-ethanethioamide,N-(1-methyl-1-phenylethyl)-
    • 2-(1,2-benzoxazol-3-yl)-N-(2-phenylpropan-2-yl)ethanethioamide
    • 100695-75-8
    • DTXSID90143455
    • Inchi: 1S/C18H18N2OS/c1-18(2,13-8-4-3-5-9-13)19-17(22)12-15-14-10-6-7-11-16(14)21-20-15/h3-11H,12H2,1-2H3,(H,19,22)
    • InChI Key: QFHKUYFNOXNGSL-UHFFFAOYSA-N
    • SMILES: S=C(CC1C2C=CC=CC=2ON=1)NC(C)(C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 310.11414
  • Monoisotopic Mass: 310.113984
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 393
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 70.2

Experimental Properties

  • Density: 1.206
  • Boiling Point: 474.6°C at 760 mmHg
  • Flash Point: 240.9°C
  • Refractive Index: 1.641
  • PSA: 38.06
  • LogP: 4.61350

1,2-Benzisoxazole-3-ethanethioamide,N-(1-methyl-1-phenylethyl)- Related Literature

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